Cas no 50602-50-1 (Desmethylene Piribedil)
Desmethylene Piribedil structure
Product Name:Desmethylene Piribedil
CAS No:50602-50-1
MF:C15H18N4O2
MW:286.329022884369
CID:933982
PubChem ID:128047
Update Time:2025-04-19
Desmethylene Piribedil Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate (2:4:1)
- 4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]benzene-1,2-diol
- 1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine
- S-584
- 50602-50-1
- 4-{[4-(PYRIMIDIN-2-YL)PIPERAZIN-1-YL]METHYL}BENZENE-1,2-DIOL
- 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate(2:4:1)
- SCHEMBL13956836
- 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)-1,2-benzenediol
- 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate (2
- 1-(3,4-dihydroxybenzyl) 4-(2-pyrimidinyl)-piperazine
- Desmethylene Piribedil
- 4-[[4-(2-Pyrimidinyl)-1-piperazinyl]methyl]-1,2-benzenediol; 1-(3,4-Dihydroxybenzyl)-4-(2-pyrimidinyl)piperazine; 1-(3,4-Dihydroxybenzyl)-4-(2-pyrimidyl)piperazine; S 584; S 584 (pharmaceutical)
- DTXSID50964845
-
- Inchi: 1S/C15H18N4O2/c20-13-3-2-12(10-14(13)21)11-18-6-8-19(9-7-18)15-16-4-1-5-17-15/h1-5,10,20-21H,6-9,11H2
- InChI Key: KASPTNXQKINYTJ-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CN1CCN(C2N=CC=CN=2)CC1)O
Computed Properties
- Exact Mass: 286.143
- Monoisotopic Mass: 286.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 72.7Ų
Experimental Properties
- Density: 1.335
- Boiling Point: 517.2°Cat760mmHg
- Flash Point: 266.6°C
- Refractive Index: 1.659
- LogP: 1.21290
Desmethylene Piribedil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D294713-10mg |
Desmethylene Piribedil |
50602-50-1 | 10mg |
$ 282.00 | 2023-04-17 | ||
| TRC | D294713-25mg |
Desmethylene Piribedil |
50602-50-1 | 25mg |
$ 586.00 | 2023-04-17 | ||
| TRC | D294713-50mg |
Desmethylene Piribedil |
50602-50-1 | 50mg |
$ 800.00 | 2023-09-08 | ||
| TRC | D294713-100mg |
Desmethylene Piribedil |
50602-50-1 | 100mg |
$ 1780.00 | 2023-04-17 |
Desmethylene Piribedil Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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